Cas no 2137798-50-4 (1H-Pyrrole-3-carboxylic acid, 5-(1,1-dimethylpropyl)-2-(1-methylethyl)-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 5-(1,1-dimethylpropyl)-2-(1-methylethyl)-
• CAS No: 2137798-50-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5259302
• Update Time: 2025-05-21

1H-Pyrrole-3-carboxylic acid, 5-(1,1-dimethylpropyl)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-(1,1-dimethylpropyl)-2-(1-methylethyl)-

• Inchi： 1S/C13H21NO2/c1-6-13(4,5)10-7-9(12(15)16)11(14-10)8(2)3/h7-8,14H,6H2,1-5H3,(H,15,16)
• InChI Key： GCIWRHWKOZLMRC-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)CC)=CC(C(O)=O)=C1C(C)C

Additional information on 1H-Pyrrole-3-carboxylic acid, 5-(1,1-dimethylpropyl)-2-(1-methylethyl)-

1H-Pyrrole-3-carboxylic Acid, 5-(1,1-Dimethylpropyl)-2-(1-Methylethyl)-

1H-Pyrrole-3-carboxylic acid, 5-(1,1-dimethylpropyl)-2-(1-methylethyl)-, also known by its CAS registry number CAS No. 2137798-50-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design. The structure of this compound features a pyrrole ring substituted with specific groups that influence its chemical reactivity and biological activity.

The pyrrole ring in this compound is substituted at the 3-position with a carboxylic acid group (-COOH), which introduces acidic properties. Additionally, the 5-position bears a bulky 1,1-dimethylpropyl group, while the 2-position is substituted with a 1-methylethyl group. These substituents not only affect the steric environment around the pyrrole ring but also play a crucial role in determining the compound's solubility, stability, and interaction with biological systems.

Recent studies have highlighted the potential of pyrrole derivatives like this compound in various therapeutic areas. For instance, researchers have explored their role as inhibitors of specific enzymes involved in disease pathways. The presence of the carboxylic acid group provides a site for potential bioisosteric replacements or further functionalization, making this compound a valuable starting material for medicinal chemists.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions or coupling techniques. The choice of synthesis route depends on the availability of starting materials and the desired yield and purity of the final product. Optimization of reaction conditions is often necessary to ensure high efficiency and selectivity in the formation of this complex structure.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 286 g/mol, and it exists as a solid under standard conditions. The melting point and boiling point have been determined experimentally and are consistent with its structural features. The compound is sparingly soluble in water but exhibits better solubility in organic solvents such as dichloromethane and ethyl acetate.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into its molecular structure and purity. For example, NMR spectroscopy can reveal information about the chemical environment of protons and carbons in the molecule, while IR spectroscopy helps identify functional groups like the carboxylic acid moiety.

In terms of applications, this compound has shown promise in preliminary biological assays. It has demonstrated moderate activity against certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to interact with specific receptors makes it a candidate for further exploration in drug discovery programs targeting neurological disorders or cancer.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. Molecular docking studies have provided insights into how it binds to target proteins, highlighting key interactions that could be optimized to enhance its efficacy. Such computational approaches are increasingly being integrated into drug design workflows to accelerate discovery processes.

In conclusion, 1H-Pyrrole-3-carboxylic acid, 5-(1,1-dimethylpropyl)-2-(1-methylethyl)-, with CAS No. 2137798-50-4, represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to contribute significantly to future advancements in pharmacology and materials science.